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Compound of Interest

Compound Name: 1,1-Diethylcyclohexane

Cat. No.: B8509648

An In-depth Technical Guide on the Physical Properties of 1,1-Diethylcyclohexane

This technical guide provides a comprehensive overview of the key physical properties of 1,1-
Diethylcyclohexane, specifically its boiling point and density. The information is tailored for
researchers, scientists, and drug development professionals, offering precise data, detailed
experimental methodologies, and a clear workflow visualization.

Core Physical Properties

1,1-Diethylcyclohexane is a cycloalkane with the molecular formula C10H20. Its physical
characteristics are crucial for a variety of scientific and industrial applications, including its use
as a solvent or in the synthesis of other organic compounds.

Quantitative Data Summary

The primary physical properties of 1,1-Diethylcyclohexane are summarized in the table below
for quick reference and comparison.

Physical Property Value Conditions
Boiling Point 169.51°C at 760 mmHg[1]
Density 0.779 g/cm? Standard conditions
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Experimental Protocols

The determination of the boiling point and density of a chemical compound like 1,1-
Diethylcyclohexane involves precise and standardized experimental procedures.

Boiling Point Determination

A common and effective method for determining the boiling point of a liquid is the Thiele Tube
Method. This technique is particularly advantageous as it requires only a small sample size.

Protocol:

Sample Preparation: A small glass vial, often a Durham tube, is filled approximately halfway
with the 1,1-Diethylcyclohexane sample.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample vial with the open end down.

Apparatus Setup: The vial is attached to a thermometer, ensuring the bottom of the vial is
level with the thermometer bulb. This assembly is then placed into a Thiele tube containing a
high-boiling point oil (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently and consistently heated. This design
allows for even heat distribution throughout the oil bath.

Observation: As the temperature rises, the air trapped in the capillary tube will expand and
exit. Upon reaching the boiling point of the sample, a continuous and vigorous stream of
bubbles will emerge from the open end of the capillary tube.

Boiling Point Reading: The heat source is then removed, and the apparatus is allowed to
cool slowly. The exact boiling point is the temperature at which the bubbling ceases, and the
liquid sample begins to be drawn into the capillary tube.[2] This temperature corresponds to
the point where the vapor pressure of the sample equals the atmospheric pressure.

An alternative method involves the distillation of the liquid. The sample is heated to its boiling
point, and the thermometer is positioned to measure the temperature of the vapor that is in
equilibrium with the boiling liquid.[2][3]
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Density Determination

The density of a liquid can be accurately measured using a vibrating tube densimeter.[4] This
instrument measures the change in the resonant frequency of a U-shaped tube when it is filled
with the sample.

Protocol:

Calibration: The instrument is first calibrated using two standards of known density, typically
dry air and deionized water.

o Sample Injection: The 1,1-Diethylcyclohexane sample is injected into the clean, dry U-tube,
ensuring no air bubbles are present.

o Temperature Control: The temperature of the U-tube is precisely controlled, as density is
temperature-dependent.

e Frequency Measurement: The instrument electronically excites the U-tube, causing it to
vibrate. The resonant frequency of the vibration is measured.

» Density Calculation: The density of the sample is calculated from the measured frequency
and the calibration constants.

Experimental Workflow Visualization

The logical flow of determining the physical properties of 1,1-Diethylcyclohexane is illustrated
in the following diagram.
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Workflow for Physical Property Determination of 1,1-Diethylcyclohexane

Start: Obtain 1,1-Diethylcyclohexane Sample

Boiling Point Determination Density Determination

Prepare Sample in Vial with Inverted Capillary Tube Calibrate Vibrating Tube Densitometer
| l
Set Up Thiele Tube Apparatus Inject Sample into U-Tube
Heat Apparatus and Observe Bubbling Measure Resonant Frequency
Record Temperature at Cessation of Bubbling Calculate Density

End: Report Physical Properties

Click to download full resolution via product page

Caption: Logical workflow for determining the boiling point and density of 1,1-
Diethylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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